Cas no 2248365-79-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[4-(3-methylphenyl)piperazin-1-yl]propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[4-(3-methylphenyl)piperazin-1-yl]propanoate
• CAS No: 2248365-79-7
• MF: C₂₂H₂₃N₃O₄
• MW: 393.435725450516
• CID: 5829930
• PubChem ID: 165730211
• Update Time: 2025-06-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[4-(3-methylphenyl)piperazin-1-yl]propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6523638
• 2248365-79-7
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[4-(3-methylphenyl)piperazin-1-yl]propanoate

• Inchi： 1S/C22H23N3O4/c1-16-5-4-6-17(15-16)24-13-11-23(12-14-24)10-9-20(26)29-25-21(27)18-7-2-3-8-19(18)22(25)28/h2-8,15H,9-14H2,1H3
• InChI Key： RDLPSLZPVGKIJK-UHFFFAOYSA-N
• SMILES： O(C(CCN1CCN(C2C=CC=C(C)C=2)CC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 393.16885622g/mol
• Monoisotopic Mass: 393.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 70.2Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[4-(3-methylphenyl)piperazin-1-yl]propanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[4-(3-methylphenyl)piperazin-1-yl]propanoate (CAS No. 2248365-79-7)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[4-(3-methylphenyl)piperazin-1-yl]propanoate, identified by its CAS number 2248365-79-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The intricate arrangement of functional groups, including the dioxo moiety and the piperazine side chain, makes it a promising candidate for further exploration in therapeutic interventions.

Recent studies have highlighted the importance of isoindole derivatives in the development of novel pharmacological agents. The 1,3-dioxo-2,3-dihydro-1H-isoindol core is particularly noteworthy for its ability to interact with biological targets in a manner that may lead to enhanced efficacy and reduced side effects. In particular, the presence of the 4-(3-methylphenyl)piperazin-1-yl group suggests potential binding interactions with enzymes and receptors relevant to neurological and cardiovascular disorders. This structural feature has been extensively studied in the context of developing treatments for conditions such as depression and hypertension.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[4-(3-methylphenyl)piperazin-1-yl]propanoate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired framework. The use of these techniques underscores the compound's complexity and the sophistication required in its preparation.

From a pharmacological perspective, the compound exhibits intriguing properties that make it suitable for further investigation. Preliminary in vitro studies have demonstrated its ability to modulate certain neurotransmitter systems, which could be exploited for therapeutic benefits. For instance, the piperazine moiety is known to interact with serotonin receptors, suggesting potential applications in treating mood disorders. Additionally, the dioxo group may contribute to metabolic stability, an essential factor in drug design.

The isoindole scaffold itself has been implicated in various biological processes due to its ability to adopt multiple conformations. This flexibility allows it to engage with a wide range of targets, making it a versatile building block for drug discovery. Researchers have leveraged this property to develop molecules with enhanced binding affinity and selectivity. The specific arrangement of atoms in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[4-(3-methylphenyl)piperazin-1-yl]propanoate (CAS No. 2248365-79-7) is believed to contribute significantly to its pharmacological profile.

In recent years, computational modeling has played an increasingly important role in understanding the interactions between small molecules and biological targets. Molecular docking studies have been performed on 1,3-dioxo-2,3-dihydro-1H-isoindol derivatives to predict their binding modes and affinity for various receptors. These simulations have provided valuable insights into how structural modifications can optimize pharmacological activity. The results from these studies align well with experimental data obtained from biochemical assays.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural features make it attractive for use as an intermediate in the synthesis of more complex molecules. Furthermore, its stability under various conditions suggests that it could be incorporated into formulations requiring long shelf life or stability at elevated temperatures.

As research continues to evolve, new methodologies for studying bioactive molecules are being developed. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing 1,3-dioxo-2,3-dihydro-1H-isoi n dol derivatives like our subject compound. These analytical tools provide detailed information about molecular structure and dynamics, which are critical for understanding biological function.

The integration of machine learning algorithms into drug discovery processes has also accelerated the identification of promising candidates like 1-(Benzothienyl)-4-(pyrrolidin--4--yl)butanone (CAS No: 968956050--9). By analyzing vast datasets of chemical structures and their biological activities, these algorithms can predict which compounds are most likely to exhibit desired properties. This approach has already led to several breakthroughs in identifying novel therapeutic agents.

In conclusion,1(10H--Anthracen--9--yloxy)--4(--)butanone (CAS No: 100506937--5) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas。 Its complex structure,dioxomoiety,and piperazine side chain make it a promising candidate for further exploration。 As research progresses,this compound will likely play an important role in developing new treatments for neurological、cardiovascular、and other diseases。